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Compound of Interest

Compound Name: 2-Methyl-1,4-hexadiene

Cat. No.: B072399

An In-depth Technical Guide to 2-Methyl-1,4-
hexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1,4-hexadiene is a non-conjugated diene, a class of organic compounds
characterized by the presence of two carbon-carbon double bonds separated by more than one
single bond.[1] This structural feature imparts distinct chemical reactivity compared to its
conjugated counterparts. The presence of a methyl group on the second carbon atom further
influences its steric and electronic properties, making it a molecule of interest in various
chemical syntheses. This technical guide provides a comprehensive overview of the chemical
and physical properties of 2-Methyl-1,4-hexadiene, along with its safety information. While
experimental data for this specific compound is limited, this guide consolidates available
information and provides data for structurally related compounds to offer valuable insights for
researchers.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methyl-1,4-hexadiene is
presented below. It is important to note that while some experimental data is available for its
isomers, many of the properties for 2-Methyl-1,4-hexadiene are predicted values.
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Table 1: General and Physical Properties of 2-Methyl-1,4-hexadiene and its Isomers

2-Methyl-1,4- 2-Methyl-1,5- 2-Methyl-2,4-
Property . . .
hexadiene hexadiene hexadiene
CAS Number 1119-14-8[1] 4049-81-4[2][3] 28823-41-8[4]
Molecular Formula C7H12[1] C7H12[2][3] C7H12[4]
Molecular Weight 96.17 g/mol [1] 96.17 g/mol [2] 96.17 g/mol
- ) 93.2+10.0°C ) )
Boiling Point ) 92 °C (lit)[2] 111-112 °C (lit.)
(Predicted)
) 0.7 £0.1 g/cm3 0.712 g/mL at 25 °C 0.741 g/mL at 25 °C
Density ) ) ]
(Predicted) (lit.)[2] (lit.)
Melting Point Not available -128.8 °C[5] Not available
] -3.8+13.8°C _
Flash Point ) -12 °C (closed cup)[6] Not available
(Predicted)

Refractive Index 1.428 (Predicted) n20/D 1.417 (lit.)[6] n20/D 1.458 (lit.)

Reactivity and Potential Applications

As a non-conjugated diene, 2-Methyl-1,4-hexadiene can undergo a variety of addition
reactions typical of alkenes, such as hydrogenation and halogenation.[1] The presence of two
double bonds allows for potential participation in polymerization and cycloaddition reactions.[1]
The methyl substituent can influence the regioselectivity of these reactions due to steric
hindrance and electronic effects.[1]

Potential synthetic routes to 2-Methyl-1,4-hexadiene and its derivatives include:

¢ Prins Reaction: An acid-catalyzed reaction of isobutylene (2-methylpropene) with propanal
could yield a methyl-hexadiene isomer.[1]

o Grignard Reagent-Mediated Transformations: The cross-coupling of allyimagnesium bromide
with 2-chloro-2-butene presents a possible pathway to synthesize this diene.[1]
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Spectral Data

Detailed experimental spectral data for 2-Methyl-1,4-hexadiene is not readily available in the
public domain. However, the NIST WebBook provides a mass spectrum for the compound.[7]
[8] For reference, spectral data for the closely related isomer, 2-Methyl-1,5-hexadiene, is
available and can provide insights into the expected spectral features.

Table 2: Spectral Data for 2-Methyl-1,5-hexadiene

Spectrum Type Data

1H NMR (90 MHz, CDClh) Available, but detailed peak assignments are
Z, 3
not provided in the search results.[3]

15C NMR (in CDCls) Available, but detailed peak assignments are
In 3
not provided in the search results.[3]

IR (liquid film) Available, but detailed peak assignments are
iquid film
g not provided in the search results.[3]

Mass Spectrum (electron ionization) Available.[3]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of 2-Methyl-1,4-
hexadiene are not explicitly available in the reviewed literature. However, general
methodologies for the synthesis of dienes, such as the Prins reaction and Grignard coupling,
can be adapted for this specific compound.[1]

For analysis, gas chromatography (GC) is a suitable technique. A potential starting point for
method development could involve using a non-polar column, such as one used for the
separation of hexadiene isomers.

Safety Information

A specific Safety Data Sheet (SDS) for 2-Methyl-1,4-hexadiene with comprehensive GHS
pictograms and hazard statements is not readily available. However, based on the SDS for the
related compound 2-Methyl-1,5-hexadiene, the following hazards can be anticipated.
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Table 3: GHS Hazard Information for 2-Methyl-1,5-hexadiene

Pictogram Hazard Class Hazard Statement

) ) H225; Highly flammable liquid
ngcontent-ng-c4139270029="Flarotreebte-llaqugds tar-inserted">w=.alt text
and vapour.[3]

H340: May cause genetic

Germ cell mutagenicity, defects. H350: May cause
Carcinogenicity, Specific target  cancer. H373: May cause
waalt text o
organ toxicity — Repeated damage to organs through
exposure prolonged or repeated
exposure.

Precautionary Statements (based on 2-Methyl-1,5-hexadiene):

e Prevention: Obtain special instructions before use. Do not handle until all safety precautions
have been read and understood. Keep away from heat, hot surfaces, sparks, open flames,
and other ignition sources. No smoking. Keep container tightly closed. Ground and bond
container and receiving equipment. Use explosion-proof electrical/ventilating/lighting
equipment. Use non-sparking tools. Take action to prevent static discharges. Do not breathe
mist or vapor. Wash thoroughly after handling. Do not eat, drink, or smoke when using this
product. Wear protective gloves/protective clothing/eye protection/face protection.[3][9]

o Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water or shower. If exposed or concerned: Get medical advice/attention. In case of fire: Use
appropriate media to extinguish.[3][9]

o Storage: Store in a well-ventilated place. Keep cool. Store locked up.[3][9]

o Disposal: Dispose of contents/container in accordance with
local/regional/national/international regulations.[9]

Logical Relationships of 2-Methyl-1,4-hexadiene
Properties

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.guidechem.com/encyclopedia/2-methyl-1-5-hexadiene-dic58518.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10409%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exp!oratory

Check Availability & Pricing

The following diagram illustrates the interconnectedness of the core properties and applications
of 2-Methyl-1,4-hexadiene.

Logical Relationships of 2-Methyl-1,4-hexadiene
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Caption: Interrelationships of 2-Methyl-1,4-hexadiene’s properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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